5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 5-(4-ethylpiperazin-1-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H17N3O2/c1-2-14-5-7-15(8-6-14)10-3-4-11(12(16)17)13-9-10/h3-4,9H,2,5-8H2,1H3,(H,16,17)
• InChI Key: KBTXCHHEXXWERX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CN=C(C=C2)C(=O)O

Description

5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid is an organic compound that features a pyridine ring substituted with a carboxylic acid group and an ethylpiperazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid typically involves the reaction of 2-chloro-5-chloromethylpyridine with N-ethylpiperazine. The reaction is carried out in the presence of a base, such as potassium carbonate, and under controlled temperature conditions (60-70°C). The product is then isolated and purified .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and optimized reaction conditions to ensure high yield and purity. The product is then subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in the study of enzyme interactions and receptor binding.

Industrial Applications: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid involves its interaction with specific molecular targets. The ethylpiperazine moiety can interact with various receptors and enzymes, modulating their activity. The pyridine ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Methylpiperazin-1-yl)pyridine-2-carboxylic acid
• 5-(4-Propylpiperazin-1-yl)pyridine-2-carboxylic acid
• 5-(4-Butylpiperazin-1-yl)pyridine-2-carboxylic acid

Uniqueness

5-(4-Ethylpiperazin-1-yl)pyridine-2-carboxylic acid is unique due to the presence of the ethyl group on the piperazine ring, which can influence its pharmacokinetic and pharmacodynamic properties. This subtle difference can affect the compound’s solubility, stability, and interaction with biological targets, making it distinct from its analogs .